Methyl 4-{[1-(3-chloro-4-fluorophenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate
Methyl 4-{[1-(3-chloro-4-fluorophenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0995437
InChI:
InChI=1S/C18H12ClFN2O4/c1-26-18(25)11-4-2-10(3-5-11)8-13-16(23)21-22(17(13)24)12-6-7-15(20)14(19)9-12/h2-9H,1H3,(H,21,23)/b13-8-
SMILES:
COC(=O)C1=CC=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC(=C(C=C3)F)Cl
Molecular Formula:
C18H12ClFN2O4
Molecular Weight:
374.7 g/mol
Methyl 4-{[1-(3-chloro-4-fluorophenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate
CAS No.:
Cat. No.: VC0995437
Molecular Formula: C18H12ClFN2O4
Molecular Weight: 374.7 g/mol
* For research use only. Not for human or veterinary use.
![Methyl 4-{[1-(3-chloro-4-fluorophenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C18H12ClFN2O4 |
|---|---|
| Molecular Weight | 374.7 g/mol |
| IUPAC Name | methyl 4-[(Z)-[1-(3-chloro-4-fluorophenyl)-3,5-dioxopyrazolidin-4-ylidene]methyl]benzoate |
| Standard InChI | InChI=1S/C18H12ClFN2O4/c1-26-18(25)11-4-2-10(3-5-11)8-13-16(23)21-22(17(13)24)12-6-7-15(20)14(19)9-12/h2-9H,1H3,(H,21,23)/b13-8- |
| Standard InChI Key | GMDFXXMEAPDZAS-JYRVWZFOSA-N |
| Isomeric SMILES | COC(=O)C1=CC=C(C=C1)/C=C\2/C(=O)NN(C2=O)C3=CC(=C(C=C3)F)Cl |
| SMILES | COC(=O)C1=CC=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC(=C(C=C3)F)Cl |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC(=C(C=C3)F)Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator